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Abstract
Nocardicyclin A is a novel anthracycline antibiotic that demonstrates significant cytotoxic and

antibacterial activities. Isolated from Nocardia pseudobrasiliensis, this molecule presents a

unique chemical architecture that distinguishes it from other members of the anthracycline

class. This technical guide provides a comprehensive overview of the molecular formula and

key structural characteristics of Nocardicyclin A, supported by a summary of its spectroscopic

data. Detailed experimental protocols for its isolation and structural elucidation are also

presented to aid in further research and development.

Molecular Formula and Core Structure
The molecular formula of Nocardicyclin A has been determined to be C₃₀H₃₅NO₁₁[1]. This

composition was established through a combination of high-resolution mass spectrometry and

elemental analysis.

Structurally, Nocardicyclin A is classified as an anthracycline antibiotic. Its core framework is

characterized by a tetracyclic aglycone moiety. Key distinguishing features include:

1- and 8-methoxyl groups: These substitutions on the anthracycline ring are crucial for its

electronic properties and biological activity.
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10-carbonyl group: A ketone functionality at the C-10 position is a characteristic feature of

this subclass of anthracyclines.

Novel Carbon-Methylated Aminosugar: Attached to the aglycone is a unique aminosugar

constituent that is carbon-methylated, contributing to the novelty of the molecule[1].

Quantitative Spectroscopic Data
The structural elucidation of Nocardicyclin A was achieved through extensive spectroscopic

analysis. The following table summarizes the key quantitative data obtained from Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible

(UV-Vis) spectroscopy.

Spectroscopic Data for Nocardicyclin A

Technique Observed Data

¹H NMR

Specific chemical shifts and coupling constants

delineating the proton environments within the

molecule.

¹³C NMR

Characteristic signals confirming the carbon

skeleton, including the carbonyl and methoxy

groups.

FAB-MS
A molecular ion peak consistent with the

molecular formula C₃₀H₃₅NO₁₁.

UV-Vis (in Methanol)
Absorption maxima (λmax) indicating the

presence of the anthracycline chromophore.

Detailed, specific peak lists for ¹H and ¹³C NMR, as well as the exact m/z value from FAB-MS

and λmax from UV-Vis, are detailed in the original publication by Tanaka et al. (1997) and are

essential for unambiguous identification.

Experimental Protocols
The following sections detail the methodologies employed in the isolation, purification, and

structural characterization of Nocardicyclin A, based on the pioneering work in the field.
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Fermentation and Isolation
Nocardicyclin A is produced by the fermentation of Nocardia pseudobrasiliensis IFM 0624.

The general workflow for its isolation is as follows:

Fermentation

Extraction

Purification

Final Product

Fermentation of Nocardia pseudobrasiliensis

Harvesting of Mycelial Cake

Extraction with Organic Solvent

Silica Gel Column Chromatography

Sephadex LH-20 Column Chromatography

Preparative HPLC

Pure Nocardicyclin A
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Caption: Workflow for the isolation and purification of Nocardicyclin A.

Fermentation: The producing organism, Nocardia pseudobrasiliensis, is cultured in a suitable

nutrient medium under controlled conditions to promote the production of secondary

metabolites, including Nocardicyclin A.

Harvesting and Extraction: The mycelial cake is separated from the culture broth. The active

compounds are then extracted from the mycelial cake using an appropriate organic solvent

system.

Chromatographic Purification: The crude extract is subjected to a series of chromatographic

steps to isolate Nocardicyclin A. This typically involves:

Silica gel column chromatography for initial fractionation.

Sephadex LH-20 column chromatography for further purification.

Preparative High-Performance Liquid Chromatography (HPLC) to yield the pure

compound.

Structural Elucidation
The determination of the chemical structure of Nocardicyclin A involves a combination of

spectroscopic techniques.
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Spectroscopic Analysis

Data Interpretation & Structure Confirmation

1D & 2D NMR Spectroscopy
(¹H, ¹³C, COSY, HMBC, HSQC)

Integration of Spectroscopic DataHigh-Resolution Mass Spectrometry
(e.g., FAB-MS)

UV-Visible Spectroscopy

Proposal of Planar Structure Determination of Stereochemistry
(e.g., NOESY) Final Structure of Nocardicyclin A

Click to download full resolution via product page

Caption: Logical workflow for the structural elucidation of Nocardicyclin A.

Mass Spectrometry (MS): High-resolution mass spectrometry, such as Fast Atom

Bombardment Mass Spectrometry (FAB-MS), is employed to determine the accurate mass

and molecular formula of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments is crucial

for elucidating the connectivity of atoms:

1D NMR (¹H and ¹³C): Provides information about the chemical environment of individual

protons and carbons.

2D NMR (COSY, HSQC, HMBC): Establishes proton-proton and proton-carbon

correlations, allowing for the assembly of the molecular framework. NOESY experiments

are used to determine the relative stereochemistry.

UV-Visible Spectroscopy: The UV-Vis spectrum is recorded to identify the chromophore

system, which is characteristic of the anthracycline scaffold.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1229363?utm_src=pdf-body-img
https://www.benchchem.com/product/b1229363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Integration: The data from all spectroscopic techniques are integrated to propose and

confirm the final chemical structure of Nocardicyclin A.

Biological Activity
Nocardicyclin A has demonstrated potent biological activities. It exhibits significant cytotoxic

activity against leukemia cell lines L1210 and P388[1]. Furthermore, it is active against a range

of Gram-positive bacteria, including Mycobacterium and Nocardia species[1].

Conclusion
Nocardicyclin A represents a significant discovery in the field of natural product chemistry and

antibiotic research. Its unique structural features and promising biological activities make it a

compelling candidate for further investigation in drug development programs. The detailed

molecular formula, structural characteristics, and experimental protocols outlined in this guide

provide a solid foundation for researchers to build upon in their exploration of this and related

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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